Cas no 2173998-98-4 (rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans)

• Product Name: rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans
• CAS No: 2173998-98-4
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6396168
• PubChem ID: 137952373
• Update Time: 2025-06-08

rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans
• rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride
• (1R,2R)-2-(4-Methylphenyl)cyclopropane-1-carbohydrazide;hydrochloride
• EN300-1587858
• 2173998-98-4

• Inchi： 1S/C11H14N2O.ClH/c1-7-2-4-8(5-3-7)9-6-10(9)11(14)13-12;/h2-5,9-10H,6,12H2,1H3,(H,13,14);1H/t9-,10+;/m0./s1
• InChI Key： ZGXQBLIWYKCQPM-BAUSSPIASA-N
• SMILES： Cl.O=C([C@@H]1C[C@H]1C1C=CC(C)=CC=1)NN

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans

Introduction to Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans (CAS No. 2173998-98-4)

Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans (CAS No. 2173998-98-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This heterocyclic hydrazide derivative belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its cyclopropane ring and hydrazide moiety, contribute to its distinctive chemical and pharmacological properties.

The chemical structure of Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans features a cyclopropane ring substituted with a 4-methylphenyl group at the 2-position and a carbohydrazide group at the 1-position. The presence of the cyclopropane ring introduces significant steric constraints, which can influence the compound's interactions with biological targets. Additionally, the hydrazide group is known to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are crucial for its potential applications in drug design.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of structure-activity relationships (SAR) in the development of novel therapeutic agents. Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans has been extensively studied to understand how modifications in its structure can modulate its biological activity. For instance, the substitution pattern on the cyclopropane ring and the electronic properties of the hydrazide group have been shown to significantly impact its binding affinity to various biological targets.

In particular, the pharmacological profile of this compound has been investigated for its potential as an antimicrobial agent and an insect growth regulator. The cyclopropane moiety is known to disrupt cell membranes in microorganisms, leading to their death or inhibition of growth. Furthermore, the hydrazide group can interact with biological enzymes and receptors, potentially leading to therapeutic effects. These properties make Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans a promising candidate for further development in these areas.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for a variety of synthetic routes to be explored. Researchers have developed efficient synthetic methodologies that enable the preparation of Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans with high yield and purity. These synthetic strategies are crucial for both academic research and industrial applications, as they provide a reliable means of obtaining sufficient quantities of the compound for further studies.

The spectroscopic characterization of Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans has been thoroughly documented using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These data have confirmed the structural integrity of the compound and provided insights into its conformational preferences. Additionally, computational studies have been employed to predict the electronic properties and potential interactions of this molecule with biological targets.

In recent years, there has been growing interest in the development of green chemistry approaches for pharmaceutical synthesis. The synthesis of Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans has been optimized to minimize waste and reduce environmental impact. For example, solvent-free reactions have been explored to reduce solvent consumption, and catalytic methods have been employed to improve reaction efficiency. These efforts align with broader trends in sustainable chemistry and highlight the importance of responsible chemical research practices.

The biological evaluation of Rac-(1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride, trans has revealed several interesting findings. In vitro studies have demonstrated its potential activity against various pathogens and pests. Furthermore, preliminary in vivo studies suggest that it may exhibit therapeutic effects without significant side effects. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

The development of novel pharmaceutical agents often involves a multidisciplinary approach that integrates knowledge from chemistry、biology、pharmacology、and toxicology. Rac-(1R，2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride，trans serves as an excellent example of how interdisciplinary research can lead to significant advancements in drug discovery。By combining synthetic chemistry with biological evaluation，researchers can identify promising candidates for further development。

Future directions for research on Rac-(1R，2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide hydrochloride，trans include exploring new synthetic pathways，investigating its mechanisms of action，and conducting preclinical studies to assess its safety and efficacy。Additionally，the development of novel derivatives with enhanced biological activity could open up new therapeutic possibilities。